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Compound of Interest

Compound Name: Copper(ll) tartrate hydrate

Cat. No.: B092310

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Copper(ll) tartrate hydrate serves as a versatile precursor and active material in a variety of
electrochemical applications. Its unique coordination chemistry allows for the formation of
diverse nanostructures, thin films, and metal-organic frameworks (MOFs) with significant
catalytic and sensing properties. These materials are instrumental in the development of
sensitive electrochemical sensors for biologically relevant molecules, efficient electrocatalysts
for energy conversion reactions, and high-performance energy storage devices.

This document provides detailed application notes and experimental protocols for the key
electrochemical applications of materials derived from copper(ll) tartrate hydrate, including
non-enzymatic glucose sensing, dopamine detection, hydrogen peroxide sensing,
electrocatalysis for the oxygen evolution reaction (OER), and supercapacitor fabrication.

Application Note 1: Non-Enzymatic Glucose
Sensing

Copper oxide (CuO) and copper-based metal-organic frameworks (Cu-MOFs) derived from
copper(ll) tartrate hydrate exhibit excellent electrocatalytic activity towards the oxidation of
glucose. This property enables the development of highly sensitive and selective non-
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enzymatic glucose sensors, which offer advantages over traditional enzyme-based sensors in
terms of stability, cost-effectiveness, and resistance to environmental variations.

Quantitative Data Summary: Non-Enzymatic Glucose

Sensaors
Sensor . Detection L
. Linear Range L Sensitivity Reference
Material Limit (LOD)
CuO 2762.5 pAmMM—1
_ 0.05-18.45 mM ~0.5 uM [1]
Nanoparticles cm—2
1puM - 30 uM & 1836 yA mM-1
Cu-MOF/CF 0.8 uM [2]
0.05-7.5mM cm—2
Cs/Cu- 1378.11 pAcm—2
2 UM - 1700 pM 2 uM [2]13]
MOF/SPCE mM-1
CuO/Ag/NiO- 2895.3 p)AmM~1
0.001-5.50 mM 0.1 uM [4]
GCE cm~2

Experimental Protocol: Fabrication and Evaluation of a
Cu-MOF-based Non-Enzymatic Glucose Sensor

This protocol describes the synthesis of a Cu-MOF on a conductive substrate using copper(ll)
tartrate hydrate as the copper source, followed by its electrochemical evaluation for glucose
sensing.

1. Materials and Reagents:

Copper(ll) tartrate hydrate (CuCaH40e6-xH20)

2,3,6,7,10,11-hexahydroxytriphenylene (HHTP)

Copper foam (CF) or Glassy Carbon Electrode (GCE)

Acetone, Ethanol, Deionized (DI) water

Sodium hydroxide (NaOH)
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e D-Glucose
o Phosphate buffered saline (PBS)
2. Synthesis of Cu-MOF on Copper Foam (Cu-MOF/CF):

e Pre-clean a piece of copper foam by sonicating in acetone, ethanol, and DI water for 15
minutes each.

o Prepare a precursor solution by dissolving copper(ll) tartrate hydrate (0.08 mmol) and
HHTP (0.03 mmol) in 4 mL of DI water.

o Place the pre-cleaned copper foam and the precursor solution in a sealed 20 mL glass vial.
» Heat the vial at 85°C for 12 hours in an oven.

 After cooling to room temperature, retrieve the Cu-MOF-coated copper foam, wash it with DI
water and ethanol, and dry it under vacuum.

3. Electrochemical Measurements:

o Set up a three-electrode electrochemical cell with the Cu-MOF/CF as the working electrode,
a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference
electrode.

e Use 0.1 M NaOH as the electrolyte solution.

e Record cyclic voltammograms (CVs) in the absence and presence of varying concentrations
of glucose in the electrolyte. A typical potential window is -0.2 V to 0.8 V at a scan rate of 50
mV/s.[5]

o For amperometric detection, apply a constant potential (e.g., +0.65 V) and record the current
response upon successive additions of glucose to the stirred electrolyte.[2]

Workflow for Non-Enzymatic Glucose Sensor
Fabrication and Testing
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Electrocatalytic Reduction of H202
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tartrate-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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